Cas no 349125-14-0 (N1,N2-Bis(5-chloro-2-pyridinyl) Ethanediamide)

• Product Name: N1,N2-Bis(5-chloro-2-pyridinyl) Ethanediamide
• CAS No: 349125-14-0
• MF: C₁₂H₈Cl₂N₄O₂
• MW: 311.123519897461
• CID: 3117069
• PubChem ID: 4316514
• Update Time: 2025-05-20

N1,N2-Bis(5-chloro-2-pyridinyl) Ethanediamide Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis-(5-chloro-pyridin-2-yl)-oxalamide
• N1,N2-Bis(5-chloropyridin-2-yl)oxalamide (Edoxaban Impurity)
• N,N'-bis(5-chloropyridin-2-yl)ethanediamide
• 349125-14-0
• N1,N2-Bis(5-chloropyridin-2-yl)oxalamide
• N1,N2-Bis(5-chloro-2-pyridinyl) Ethanediamide
• AKOS003751388
• STK060558
• SCHEMBL24654650

• Inchi： 1S/C12H8Cl2N4O2/c13-7-1-3-9(15-5-7)17-11(19)12(20)18-10-4-2-8(14)6-16-10/h1-6H,(H,15,17,19)(H,16,18,20)
• InChI Key： KLUDWSVPLPJUPR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C(NC1C=CC(=CN=1)Cl)=O)=O

Computed Properties

• Exact Mass: 310.0024309g/mol
• Monoisotopic Mass: 310.0024309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų

Additional information on N1,N2-Bis(5-chloro-2-pyridinyl) Ethanediamide

N1,N2-Bis(5-chloro-2-pyridinyl) Ethanediamide: A Comprehensive Overview

N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide, also known by its CAS number 349125-14-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The name N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide highlights its key structural features: the presence of two 5-chloro-2-pyridinyl groups attached to an ethanediamide backbone. This configuration not only imparts distinctive chemical properties but also opens avenues for its utilization in advanced materials and chemical processes.

The CAS number 349125-14-0 serves as a unique identifier for this compound, ensuring consistency in scientific communication and regulatory documentation. Recent studies have explored the synthesis and characterization of this compound, revealing its stability under various conditions and its reactivity towards different chemical agents. For instance, researchers have demonstrated that the compound exhibits excellent thermal stability, making it a promising candidate for high-temperature applications.

One of the most notable aspects of N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide is its role in the development of novel materials. Its ability to form coordination complexes with transition metals has been extensively studied, particularly in the context of catalysis. Recent findings suggest that this compound can act as a ligand in catalytic systems, enhancing the efficiency of reactions such as hydrogenation and oxidation. This property is particularly valuable in the field of green chemistry, where the development of sustainable catalysts is a priority.

Moreover, the compound's electronic properties have been investigated using computational chemistry techniques. These studies reveal that N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide possesses a conjugated system that facilitates electron delocalization, contributing to its high conductivity. This characteristic makes it a potential candidate for use in organic electronics, such as flexible displays and photovoltaic devices.

In terms of synthesis, recent advancements have focused on optimizing the production process of N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide. Traditional methods involve multi-step reactions with varying yields, but new approaches utilizing microwave-assisted synthesis have shown promise in improving efficiency and reducing reaction times. These developments are crucial for scaling up production to meet industrial demands.

Another area of interest is the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results indicate that N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide has low toxicity towards aquatic organisms, suggesting that it may be suitable for use in eco-friendly applications. However, further research is needed to fully understand its long-term effects on ecosystems.

The versatility of N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide extends to its potential use in pharmaceuticals. Its ability to interact with biological molecules has been explored in drug design studies. Researchers have found that the compound can serve as a scaffold for developing bioactive molecules with specific therapeutic properties. This opens up possibilities for its application in treating various diseases, including cancer and infectious disorders.

In conclusion, N1,N2-Bis(5-chloro-2-pyridinyl) ethanediamide (CAS 349125-14-0) is a multifaceted compound with a wide range of potential applications across different scientific domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in modern chemistry and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.